Cas no 1374134-44-7 (Ethyl 5-bromo-1,4-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-bromo-1,4-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 1374134-44-7
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 2126295
• Update Time: 2023-08-04

Ethyl 5-bromo-1,4-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-1,4-dimethyl-1H-pyrrole-2-carboxylate
• KCLZYSWHWYIDGT-UHFFFAOYSA-N
• Ethyl 5-bromo-1,4-dimethyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C9H12BrNO2/c1-4-13-9(12)7-5-6(2)8(10)11(7)3/h5H,4H2,1-3H3
• InChI Key： KCLZYSWHWYIDGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=O)OCC)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 31.2